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Compound of Interest

Compound Name: cis-Clopidogrel-MP Derivative

Cat. No.: B11930648 Get Quote

This document provides crucial safety and logistical guidance for the proper handling and

disposal of cis-Clopidogrel-MP Derivative, also known as Clopidogrel-MP-AM.[1][2][3] As this

compound is intended for research purposes only, adherence to strict laboratory safety

protocols is paramount.[1][3] The following procedures are based on established guidelines for

hazardous chemical waste management and information derived from related thienopyridine

compounds.

Chemical and Physical Properties
A summary of the known quantitative data for cis-Clopidogrel-MP Derivative is presented

below. This information is critical for safe handling and storage.

Property Value Source

Molecular Weight 503.99 g/mol [1]

CAS Number 1122047-98-6 [3][4]

Appearance Solid [3]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]
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Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for cis-Clopidogrel-MP Derivative is not readily

available, the SDS for the parent compound, Clopidogrel Bisulfate, indicates significant

hazards. It is classified as causing severe skin burns and eye damage and is toxic to aquatic

life with long-lasting effects.[5] Therefore, it is prudent to handle the derivative with a high

degree of caution.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin

coverage.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.[6]

Step-by-Step Disposal Protocol
Disposal of cis-Clopidogrel-MP Derivative and its contaminated materials must comply with

all applicable regional, national, and local regulations.[6][7] The primary recommended method

for disposal is incineration by a licensed chemical waste disposal facility.[6][8]

Segregation of Waste:

Do not mix cis-Clopidogrel-MP Derivative waste with other waste streams.

Keep the compound in its original, clearly labeled container whenever possible.

Waste Collection:

Solid Waste: Collect any solid residue, contaminated PPE (gloves, etc.), and cleaning

materials (e.g., absorbent pads) in a dedicated, sealed, and properly labeled hazardous

waste container.
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Liquid Waste: Solutions containing cis-Clopidogrel-MP Derivative should be collected in

a separate, sealed, and labeled container for liquid hazardous waste. Do not discharge to

sewer systems.[8]

Container Management:

Ensure all waste containers are sturdy, compatible with the chemical, and tightly sealed.

Label containers clearly with "Hazardous Waste," the chemical name ("cis-Clopidogrel-
MP Derivative"), and any known hazard symbols (e.g., corrosive, toxic to aquatic life).

Storage Pending Disposal:

Store the sealed waste containers in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with all available safety information, including the information from

this guide and the SDS of related compounds like Clopidogrel Bisulfate.

Spill Management Protocol
In the event of a spill, the following steps should be taken immediately:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill occurs within one.

Wear PPE: Don the appropriate PPE as described above before attempting to clean the spill.

Containment: For solid spills, carefully sweep or vacuum the material and place it in a sealed

container for disposal. Avoid generating dust.[6] For liquid spills, use an inert absorbent

material to contain and collect the waste.
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Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with

your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of cis-
Clopidogrel-MP Derivative.
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Caption: Disposal workflow for cis-Clopidogrel-MP Derivative.
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Disclaimer: The information provided is a guideline based on available data for related

compounds and general laboratory safety principles. Always consult your institution's specific

safety and disposal protocols and the most current regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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